Cas no 2138520-04-2 (4-fluoro-3-methoxy-5-(2-methylphenyl)aniline)

• Product name: 4-fluoro-3-methoxy-5-(2-methylphenyl)aniline
• CAS No: 2138520-04-2
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 6160937
• PubChem ID: 165897090

4-fluoro-3-methoxy-5-(2-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methoxy-5-(2-methylphenyl)aniline
• 2138520-04-2
• EN300-1142311

• Inchi： 1S/C14H14FNO/c1-9-5-3-4-6-11(9)12-7-10(16)8-13(17-2)14(12)15/h3-8H,16H2,1-2H3
• InChI Key： LADOCAMNFIHODB-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C1C=CC=CC=1C)N)OC

Computed Properties

• Exact Mass: 231.105942232g/mol
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-fluoro-3-methoxy-5-(2-methylphenyl)aniline

Comprehensive Overview of 4-fluoro-3-methoxy-5-(2-methylphenyl)aniline (CAS No. 2138520-04-2)

4-fluoro-3-methoxy-5-(2-methylphenyl)aniline (CAS No. 2138520-04-2) is a specialized aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and methoxy substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the 2-methylphenyl moiety, contribute to its versatility in drug discovery and material science applications.

In recent years, the demand for fluoro-substituted anilines has surged due to their enhanced metabolic stability and bioavailability, making them pivotal in the development of next-generation therapeutics. Researchers are particularly interested in 4-fluoro-3-methoxy-5-(2-methylphenyl)aniline for its potential role in designing kinase inhibitors and GPCR-targeted drugs. The compound's CAS No. 2138520-04-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 4-fluoro-3-methoxy-5-(2-methylphenyl)aniline involves multi-step organic reactions, including palladium-catalyzed cross-coupling and selective fluorination. Its methoxy group enhances solubility, while the fluoro atom improves binding affinity—a combination highly sought after in medicinal chemistry. Industry experts often explore its derivatives for applications in cancer research and neurodegenerative disease therapeutics, aligning with trending healthcare topics.

From an industrial perspective, CAS No. 2138520-04-2 is valued for its scalability and compatibility with green chemistry principles. Manufacturers emphasize optimizing its production to meet the growing demand for high-purity aniline derivatives. Environmental considerations, such as reducing halogenated waste during synthesis, are also key discussion points among chemists investigating this compound.

Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing 4-fluoro-3-methoxy-5-(2-methylphenyl)aniline, ensuring compliance with regulatory standards. Its stability under various pH conditions makes it suitable for formulation studies, a topic frequently queried in pharmaceutical forums. Additionally, computational modeling studies predict its ADMET properties, addressing common questions about drug-likeness in AI-driven research platforms.

The compound’s nomenclature—4-fluoro-3-methoxy-5-(2-methylphenyl)aniline—highlights its IUPAC-compliant naming conventions, a detail often scrutinized by chemistry students and professionals. Educational content around its structure-activity relationships (SAR) ranks highly in search engine queries, underscoring its pedagogical significance. Furthermore, patent literature reveals its inclusion in novel heterocyclic compound designs, linking it to intellectual property trends.

In summary, 4-fluoro-3-methoxy-5-(2-methylphenyl)aniline (CAS No. 2138520-04-2) represents a convergence of synthetic innovation and therapeutic potential. Its interdisciplinary applications—from preclinical drug development to advanced material engineering—make it a subject of enduring scientific and commercial interest. As research evolves, this compound is poised to remain at the forefront of small-molecule discovery, answering critical challenges in modern chemistry and life sciences.